Cas no 2219370-99-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219370-99-5
• MF: C₂₂H₁₉N₃O₄S
• MW: 421.468963861465
• CID: 5890698
• PubChem ID: 165761364
• Update Time: 2025-06-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid
• EN300-1708121
• 2219370-99-5

• Inchi： 1S/C22H19N3O4S/c26-19(27)13-9-22(10-13,20-25-23-12-30-20)24-21(28)29-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,12-13,18H,9-11H2,(H,24,28)(H,26,27)
• InChI Key： PTJAVFYPOVZTDN-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1(CC(C(=O)O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 421.10962727g/mol
• Monoisotopic Mass: 421.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid

The compound with CAS No. 2219370-99-5, named 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiadiazole ring, and a cyclobutane backbone. The combination of these functional groups makes it a versatile building block for various chemical and biological applications.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under mild conditions while being easily removable under specific acidic or basic conditions. This feature makes the compound particularly valuable in the synthesis of bioactive molecules and peptide-based drugs. Recent studies have highlighted the importance of Fmoc-containing compounds in drug delivery systems, where their stability and controlled release properties are highly sought after.

The thiadiazole ring is another key structural element of this compound. Thiadiazoles are known for their wide range of biological activities, including anti-inflammatory, antifungal, and anticancer properties. The integration of a thiadiazole moiety into the molecule enhances its potential as a bioactive agent. Researchers have been exploring the use of thiadiazole-containing compounds in the development of novel therapeutics targeting various diseases, including cancer and infectious diseases.

The cyclobutane backbone adds mechanical strength and rigidity to the molecule, which is advantageous in applications requiring structural integrity. Recent advancements in cyclobutane chemistry have demonstrated its utility in constructing strained ring systems for drug design and materials science. The combination of these three functional groups in a single molecule creates a unique platform for exploring new chemical reactions and biological interactions.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, improving yield and purity while reducing reaction time. The compound has also been subjected to extensive computational studies to understand its electronic properties and potential interactions with biological targets.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been used as a precursor for synthesizing peptide-based drugs with enhanced stability and bioavailability. In materials science, its unique structural properties make it a candidate for developing advanced polymers and nanomaterials with tailored mechanical and electronic characteristics.

The integration of fluorenylmethoxycarbonyl (Fmoc), thiadiazole, and cyclobutane groups into a single molecule represents a significant advancement in molecular design. This compound serves as a versatile platform for further chemical modifications, enabling researchers to explore its potential in diverse fields such as drug discovery, material science, and chemical biology.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid is a multifunctional compound with immense potential due to its unique structure and versatile functional groups. Its applications span across various scientific disciplines, making it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.